Cas no 89779-35-1 (2,6-Pyrazinedicarbonitrile, 3,4-dihydro-5-methyl-3-oxo-)

• Product Name: 2,6-Pyrazinedicarbonitrile, 3,4-dihydro-5-methyl-3-oxo-
• CAS No: 89779-35-1
• MF: C₇H₄N₄O
• MW: 160.132860183716
• CID: 589445
• PubChem ID: 13163283
• Update Time: 2025-04-19

2,6-Pyrazinedicarbonitrile, 3,4-dihydro-5-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyrazinedicarbonitrile, 3,4-dihydro-5-methyl-3-oxo-
• 2-methyl-6-oxo-1H-pyrazine-3,5-dicarbonitrile
• 5-Methyl-3-oxo-3,4-dihydropyrazine-2,6-dicarbonitrile
• 89779-35-1
• DTXSID60523861

• Inchi： 1S/C7H4N4O/c1-4-5(2-8)11-6(3-9)7(12)10-4/h1H3,(H,10,12)
• InChI Key： VQPKDSGECAAIEO-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=NC(C#N)=C(C)N1

Computed Properties

• Exact Mass: 160.03851076g/mol
• Monoisotopic Mass: 160.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89Ų